5-(4-fluorophenyl)-3-{[2-(3-fluorophenyl)-1-pyrrolidinyl]carbonyl}isoxazole
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Overview
Description
5-(4-fluorophenyl)-3-{[2-(3-fluorophenyl)-1-pyrrolidinyl]carbonyl}isoxazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 5-(4-fluorophenyl)-3-{[2-(3-fluorophenyl)-1-pyrrolidinyl]carbonyl}isoxazole is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in the body. It has been shown to reduce inflammation, decrease pain sensitivity, and improve mood. It has also been found to have anticonvulsant properties and can reduce seizures in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(4-fluorophenyl)-3-{[2-(3-fluorophenyl)-1-pyrrolidinyl]carbonyl}isoxazole in lab experiments is its potential therapeutic applications. It can be used to study the effects of modulating neurotransmitter activity in the brain and its potential as a treatment for neurological disorders. However, one limitation is that the exact mechanism of action is not fully understood, which can make it difficult to interpret results.
Future Directions
There are several future directions for research on 5-(4-fluorophenyl)-3-{[2-(3-fluorophenyl)-1-pyrrolidinyl]carbonyl}isoxazole. One area of interest is its potential as a treatment for depression and anxiety. Further studies are needed to understand its mechanism of action and to determine its efficacy in treating these conditions. Another area of interest is its potential as a treatment for epilepsy. Studies have shown that it has anticonvulsant properties, and further research is needed to determine its potential as a treatment for this condition. Additionally, research can be conducted to investigate the potential side effects of this compound and to determine the optimal dosage for therapeutic use.
Synthesis Methods
The synthesis of 5-(4-fluorophenyl)-3-{[2-(3-fluorophenyl)-1-pyrrolidinyl]carbonyl}isoxazole involves the reaction of 4-fluorobenzaldehyde with 3-fluoroacetophenone in the presence of sodium hydroxide. The resulting product is then reacted with pyrrolidine and isoxazole to obtain the final compound.
Scientific Research Applications
Research on 5-(4-fluorophenyl)-3-{[2-(3-fluorophenyl)-1-pyrrolidinyl]carbonyl}isoxazole has primarily focused on its potential therapeutic applications. Studies have shown that this compound has anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated for its potential as a treatment for depression, anxiety, and other neurological disorders.
properties
IUPAC Name |
[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-[2-(3-fluorophenyl)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16F2N2O2/c21-15-8-6-13(7-9-15)19-12-17(23-26-19)20(25)24-10-2-5-18(24)14-3-1-4-16(22)11-14/h1,3-4,6-9,11-12,18H,2,5,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHTGLJYYWGOLAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=NOC(=C2)C3=CC=C(C=C3)F)C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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